Cas no 141580-80-5 (Benzaldehyde, 5-(4-fluorophenoxy)-2-hydroxy-)

Benzaldehyde, 5-(4-fluorophenoxy)-2-hydroxy- structure
141580-80-5 structure
Product Name:Benzaldehyde, 5-(4-fluorophenoxy)-2-hydroxy-
CAS No:141580-80-5
MF:C13H9FO3
MW:232.207167387009
CID:2774275
PubChem ID:10988116
Update Time:2025-04-21

Benzaldehyde, 5-(4-fluorophenoxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • DTXSID60450946
    • 141580-80-5
    • SCHEMBL9048075
    • Benzaldehyde, 5-(4-fluorophenoxy)-2-hydroxy-
    • Inchi: 1S/C13H9FO3/c14-10-1-3-11(4-2-10)17-12-5-6-13(16)9(7-12)8-15/h1-8,16H
    • InChI Key: XFTUULPQUPGAPA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1=CC=C(C(C=O)=C1)O

Computed Properties

  • Exact Mass: 232.05357231Da
  • Monoisotopic Mass: 232.05357231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų
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